Cas no 2382416-97-7 ((1R,5S)-3-oxa-6-azabicyclo[3.2.0]heptane)

• Product Name: (1R,5S)-3-oxa-6-azabicyclo[3.2.0]heptane
• CAS No: 2382416-97-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 5272426
• Update Time: 2026-03-09

(1R,5S)-3-oxa-6-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-6-azabicyclo[3.2.0]heptane, (1R,5S)-
• (1R,5S)-3-oxa-6-azabicyclo[3.2.0]heptane

• Inchi： 1S/C5H9NO/c1-4-2-7-3-5(4)6-1/h4-6H,1-3H2/t4-,5+/m0/s1
• InChI Key： NWPXQVBUHZHSDK-CRCLSJGQSA-N
• SMILES： [C@]12([H])[C@]([H])(NC1)COC2

Additional information on (1R,5S)-3-oxa-6-azabicyclo[3.2.0]heptane

Compound CAS No 2382416-97-7: (1R,5S)-3-Oxa-6-Azabicyclo[3.2.0]Heptane

The compound with CAS No 2382416-97-7, commonly referred to as (1R,5S)-3-Oxa-6-Azabicyclo[3.2.0]Heptane, is a bicyclic amine with significant applications in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic amines, which are widely studied due to their unique structural properties and potential biological activities.

Bicyclic compounds like (1R,5S)-3-Oxa-6-Azabicyclo[3.2.0]Heptane are characterized by their rigid and compact structures, which often confer stability and specific reactivity patterns. The CAS No 2382416-97-7 designation uniquely identifies this compound in chemical databases, ensuring precise referencing in scientific literature and industrial applications.

Recent studies have highlighted the importance of bicyclic amines in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications. The (1R,5S) stereochemistry of this compound plays a crucial role in determining its pharmacological properties, such as binding affinity to target proteins and selectivity for specific biological pathways.

The synthesis of (1R,5S)-3-Oxa-6-Azabicyclo[3.2.0]Heptane involves advanced organic chemistry techniques, including ring-closing metathesis and stereoselective synthesis methods. These methods allow for the precise construction of the bicyclic framework and the establishment of the desired stereochemistry.

One of the most promising applications of this compound is in drug design, where its rigid structure can serve as a scaffold for attaching various functional groups to enhance bioavailability and target specificity. For instance, researchers have explored its potential as a building block for creating novel kinase inhibitors and GPCR modulators.

In addition to its medicinal applications, (1R,5S)-3-Oxa-6-Azabicyclo[3.2.0]Heptane has also been studied for its role in chemical catalysis and materials science. Its unique electronic properties make it a candidate for use in catalytic cycles and as a component in advanced materials with tailored physical properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No 2382416-97-7 is crucial for sustainable chemical practices. Recent research has focused on identifying biodegradation mechanisms and assessing its potential toxicity to aquatic organisms.

In conclusion, (1R,5S)-3-Oxa-6-Azabicyclo[3.2.0]Heptane (CAS No 2382416-97-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its structural uniqueness and stereochemical properties make it an invaluable tool in modern organic chemistry and drug discovery efforts.